![molecular formula C5H13NO B1266407 1-Aminopentan-2-ol CAS No. 5343-35-1](/img/structure/B1266407.png)
1-Aminopentan-2-ol
Overview
Description
1-Aminopentan-2-ol, also known as aminopentanol, is an organic compound that contains an amine group and a hydroxyl group. It is a colorless liquid with a characteristic odor. It is soluble in water and organic solvents, and is used in a variety of organic synthesis reactions.
Scientific Research Applications
Biocatalytic Synthesis of Chiral Amino Alcohols
1-Aminopentan-2-ol is significant in the biocatalytic synthesis of chiral amino alcohols, which are valuable in biochemical and pharmaceutical applications. A study by Smith et al. (2010) highlights the use of engineered Escherichia coli and Chromobacterium violaceum to synthesize (2S,3S)-2-aminopentane-1,3-diol, a chiral aminodiol, from achiral substrates. This approach offers an eco-friendly alternative to chemical methods, emphasizing the importance of this compound in green chemistry and sustainable pharmaceutical manufacturing (Smith et al., 2010).
Microbial Production of Pentanol Isomers
Cann and Liao (2009) discuss the microbial synthesis of pentanol isomers, including derivatives of this compound, for potential biofuel applications. They emphasize the role of metabolic engineering in enhancing the production titer and yield of these isomers, demonstrating the compound's relevance in renewable energy research (Cann & Liao, 2009).
Chemoselective Acylation in Organic Synthesis
Yoshida et al. (2012) explored the chemoselective acylation of 2-aminopentane-1,5-diol derivatives. Their research shows the potential of this compound derivatives in organic synthesis, particularly in achieving selective acylation, which is crucial for the development of pharmaceuticals and fine chemicals (Yoshida et al., 2012).
Role in Biofuel Production
Research on 2-methylpropan-1-ol production, closely related to this compound, by Bastian et al. (2011) demonstrates the compound's importance in biofuel research. They discuss the engineering of enzymes for biofuel production, highlighting the broader relevance of such compounds in sustainable energy solutions (Bastian et al., 2011).
Enantioselective Catalysis
Chaput et al. (2012) investigated the kinetic resolution of pentan-2-ol, which is structurally related to this compound, emphasizing the importance of such compounds in enantioselective catalysis. This research is particularly relevant for the production of enantiomerically pure substances in the pharmaceutical industry (Chaput et al., 2012).
Safety and Hazards
Mechanism of Action
Mode of Action
As an amino alcohol, it may interact with its targets through hydrogen bonding or ionic interactions, but the exact mechanisms remain to be elucidated .
Pharmacokinetics
Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .
Result of Action
It’s important to note that the effects would likely depend on the specific context of its use, including the concentration used and the specific biological system in which it is applied .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the action, efficacy, and stability of 1-Aminopentan-2-ol. Specific studies investigating these effects are currently lacking .
properties
IUPAC Name |
1-aminopentan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO/c1-2-3-5(7)4-6/h5,7H,2-4,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRUPXAZUXDFLTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80275931, DTXSID501316108 | |
Record name | 1-aminopentan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80275931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Amino-2-pentanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501316108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5343-35-1, 189769-47-9 | |
Record name | 1-Amino-2-pentanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5343-35-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pentanol, 1-amino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005343351 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Amino-2-pentanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=445 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-aminopentan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80275931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Amino-2-pentanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501316108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-aminopentan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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